Cas no 2411260-95-0 (3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate)
3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
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- 3-(4-fluorobenzenesulfonamido)phenyl sulfurofluoridate
- Z3919176082
- 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate
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- Inchi: 1S/C12H9F2NO5S2/c13-9-4-6-12(7-5-9)21(16,17)15-10-2-1-3-11(8-10)20-22(14,18)19/h1-8,15H
- InChI Key: QYZOVTPMFVENTB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(NC1C=CC=C(C=1)OS(=O)(=O)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 561
- XLogP3: 2.6
- Topological Polar Surface Area: 106
3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7553688-1.0g |
3-(4-fluorobenzenesulfonamido)phenyl sulfurofluoridate |
2411260-95-0 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate
Comprehensive Overview of 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate (CAS No. 2411260-95-0)
3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate (CAS No. 2411260-95-0) is a specialized sulfonamide-based compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique sulfurofluoridate moiety, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and material science.
The chemical structure of 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate includes a fluorobenzenesulfonamido group, which contributes to its stability and bioactivity. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules. With the growing demand for fluorinated compounds in medicinal chemistry, this compound has garnered attention for its role in developing new therapeutic agents.
One of the key advantages of 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate is its versatility. It can be used in cross-coupling reactions, a popular topic in organic chemistry, to create diverse molecular architectures. Recent studies highlight its potential in catalysis and polymer chemistry, aligning with current trends in sustainable and green chemistry practices.
In the pharmaceutical industry, 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate is explored for its role in designing enzyme inhibitors. Given the rising interest in targeted therapies, this compound's ability to interact with specific biological targets makes it a promising candidate for drug development. Researchers are also investigating its applications in proteomics and bioconjugation, areas that are gaining traction in modern biochemistry.
From a commercial perspective, the demand for 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate is driven by its utility in high-value chemical synthesis. Companies specializing in custom synthesis and contract research are increasingly sourcing this compound to meet client needs. Its compatibility with high-throughput screening methods further enhances its appeal in industrial applications.
Safety and handling of 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate require standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure stability. Researchers often inquire about its solubility and stability under various conditions, which are critical for experimental success.
In summary, 3-(4-Fluorobenzenesulfonamido)phenyl sulfurofluoridate (CAS No. 2411260-95-0) is a compound of growing importance in both academic and industrial settings. Its unique chemical properties and broad applicability make it a subject of ongoing research. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing chemical innovation and drug discovery.
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